Cas no 100366-68-5 (2,2':6',2''-Terpyridine,6-bromo-)

2,2':6',2''-Terpyridine,6-bromo- structure

100366-68-5 structure

Product Name:2,2':6',2''-Terpyridine,6-bromo-

CAS No:100366-68-5

Molecular Formula:C₁₅H₁₀N₃Br

Molecular Weight:312.164

CID:139234

PubChem ID:11823085

2,2':6',2''-Terpyridine,6-bromo- Properties

Names and Identifiers

- 2,2':6',2''-Terpyridine,6-bromo-
- 6-BROMO-2,2':6',2''-TERPYRIDINE
- 6-Brom-[8]chinolylamin
- 6-bromo-2,2':6':2''-terpyridine
- 6-Bromo-8-amino-quinoline
- 6-bromo-8-quinolylamine
- 8-amino-6-bromoquinoline
- NOECZPHCYMKZOF-UHFFFAOYSA-N
- SCHEMBL994004
- 2-bromo-6-(6-pyridin-2-ylpyridin-2-yl)pyridine
- 6-BROMO-2,2/':6/',2/'/'-TERPYRIDINE
- 6-bromo-[2,2';6',2'']-terpyridine
- AKOS015914698
- J-400770
- 100366-68-5
- +Expand
- InChIKey： NOECZPHCYMKZOF-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H10BrN3/c16-15-9-4-8-14(19-15)13-7-3-6-12(18-13)11-5-1-2-10-17-11/h1-10H
- SMILES： BrC1=CC=CC(C2=CC=CC(C3=CC=CC=N3)=N2)=N1

Computed Properties

Exact Mass: 311.00600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 311.00581g/mol
Heavy Atom Count: 19
Complexity: 287
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Topological Polar Surface Area: 38.7Å²

Experimental Properties

LogP: 3.96810
PSA: 38.67000
Refractive Index: 1.636
Boiling Point: 438.5°Cat760mmHg
Flash Point: 219°C
Density: 1.446

2,2':6',2''-Terpyridine,6-bromo- Synthesis

2,2':6',2''-Terpyridine,6-bromo- Related Literature

1. Hypodentate ligands: systematic approaches to complexes containing didentate 2,2′:6′,2″-terpyridine (terpy) and the crystal and molecular structures of [Ru(bipy-N,N′)2(terpy-N,N′)][PF6]2 and [Ru(bipy-N,N′)2(bterpy-N,N′)][PF6]2(bipy = 2,2′-bipyridine, bterpy = 6-bromo-2,2′:6′,2″-terpyridine)

Rohit Chotalia,Edwin C. Constable,Michael J. Hannon,Derek A. Tocher J. Chem. Soc. Dalton Trans. 1995 3571
2. Factors affecting imine coordination in (iminoterpyridine)MX2 (M = Fe, Co, Ni, Zn): synthesis, structures, DFT calculations and ethylene oligomerisation studies

Yohan D. M. Champouret,Jean-Didier Maréchal,Rajinder K. Chaggar,John Fawcett,Kuldip Singh,Feliu Maseras,Gregory A. Solan New J. Chem. 2007 31 75
3. Fluorescent colour modulation in Zn(ii)-based metallo-supramolecular polymer films by electronic-state control of the ligand

Takashi Sato,Rakesh K. Pandey,Masayoshi Higuchi Dalton Trans. 2013 42 16036
4. A convenient high yield synthesis of 2,2′:6′,2″:6″,2?:6?,2″″ :6″″,2″?-sexipyridine and helical transition-metal complexes of substituted sexipyridines

Rohit Chotalia,Edwin C. Constable,Markus Neuburger,Diane R. Smith,Margareta Zehnder J. Chem. Soc. Dalton Trans. 1996 4207
5. Self-assembly of transition metal ion complexes of a hybrid pyrazine–terpyridine ligand

Artur R. Stefankiewicz,Monika Wa??sa-Chorab,Jack Harrowfield,Maciej Kubicki,Zbigniew Hnatejko,Maria Korabik,Violetta Patroniak Dalton Trans. 2013 42 1743
6. A templated synthesis of a dinickel(II) double-helicate and its demetallation to free 2,2′:6′,2″:6″,2?:6?,2?′:6?′,2?″-sexipyridine

Edwin C. Constable,Rohit Chotalia J. Chem. Soc. Chem. Commun. 1992 64
7. Redistribution of terpy ligands—approaches to new dynamic combinatorial libraries

Edwin C. Constable,Catherine E. Housecroft,Torsten Kulke,Chiarra Lazzarini,Emma R. Schofield,Yves Zimmermann J. Chem. Soc. Dalton Trans. 2001 2864
8. Environmental control of solution speciation in cobalt(ii) 2,2′:6′,2′′-terpyridine complexes: anion and solvent dependence

Edwin C. Constable,Kate Harris,Catherine E. Housecroft,Markus Neuburger,Jennifer A. Zampese Dalton Trans. 2011 40 11441
9. Stimuli-responsive metallo-supramolecular polymer films: design, synthesis and device fabrication

Masayoshi Higuchi J. Mater. Chem. C 2014 2 9331
10. Metal-mediated thiol–disulfide interconversion—a new tool for metallosupramolecular chemistry

Edwin C. Constable,Catherine E. Housecroft,Markus Neuburger,Jason R. Price,Silvia Schaffner Dalton Trans. 2008 3795

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